Cas no 1806059-08-4 (3-(Difluoromethyl)-5-hydroxypyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-5-hydroxypyridine-2-sulfonamide
• CAS No: 1806059-08-4
• MF: C₆H₆F₂N₂O₃S
• MW: 224.185246944427
• CID: 4918334
• Update Time: 2025-05-25

3-(Difluoromethyl)-5-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-5-hydroxypyridine-2-sulfonamide
• 3-(Difluoromethyl)-5-hydroxypyridine-2-sulfonamide

• Inchi： 1S/C6H6F2N2O3S/c7-5(8)4-1-3(11)2-10-6(4)14(9,12)13/h1-2,5,11H,(H2,9,12,13)
• InChI Key： YFPJFIPOKCMQKW-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=CC(=CN=1)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 0
• Topological Polar Surface Area: 102

Additional information on 3-(Difluoromethyl)-5-hydroxypyridine-2-sulfonamide

3-(Difluoromethyl)-5-hydroxypyridine-2-sulfonamide: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-hydroxypyridine-2-sulfonamide, identified by the CAS number 1806059-08-4, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This molecule, belonging to the class of sulfonamides, is characterized by its pyridine ring substituted with a difluoromethyl group at position 3 and a hydroxyl group at position 5. The sulfonamide functional group at position 2 further enhances its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the importance of 3-(Difluoromethyl)-5-hydroxypyridine-2-sulfonamide in the field of medicinal chemistry. Its ability to act as a bioisostere for other nitrogen-containing heterocycles has made it a valuable tool in drug design. Researchers have explored its potential as a lead compound for developing new therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer. The presence of the difluoromethyl group introduces unique electronic properties, which can be exploited to modulate the molecule's pharmacokinetic profile and bioavailability.

In addition to its medicinal applications, CAS No. 1806059-08-4 has also been studied for its role in advanced materials science. The molecule's ability to form stable coordination complexes with transition metals has opened avenues for its use in catalysis and materials synthesis. Recent findings suggest that it can serve as a versatile ligand in organometallic chemistry, facilitating the synthesis of complex molecular architectures with tailored electronic and magnetic properties.

The synthesis of 3-(Difluoromethyl)-5-hydroxypyridine-2-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring, substitution reactions to introduce the difluoromethyl and hydroxyl groups, and subsequent sulfonation to yield the final product. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yield, reducing reaction time, and minimizing environmental impact.

The structural elucidation of this compound has been achieved through advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography. These studies have provided insights into the molecule's conformational flexibility and intermolecular interactions, which are critical for understanding its reactivity and functionality. For instance, the hydrogen bonding capability of the hydroxyl group plays a significant role in stabilizing certain supramolecular assemblies, making it a promising candidate for self-assembling systems.

From an environmental perspective, CAS No. 1806059-08-4 has been evaluated for its biodegradability and toxicity profiles. Initial assessments indicate that it exhibits moderate biodegradation under aerobic conditions, with specific microbial strains showing potential for efficient degradation pathways. However, further studies are required to fully understand its environmental fate and impact.

In conclusion, 3-(Difluoromethyl)-5-hydroxypyridine-2-sulfonamide represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new facets of this molecule's properties and potential uses, it is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.